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Compound of Interest

Compound Name: Srpin803

Cat. No.: B15141440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of

Srpin803 stock solutions for use in a research setting. Srpin803 is a potent dual inhibitor of

Casein Kinase 2 (CK2) and Serine/arginine-rich protein-specific kinase 1 (SRPK1), exhibiting

antiangiogenic properties.[1][2] Accurate preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Srpin803 is provided in the table

below.

Property Value Reference

Molecular Formula C14H9F3N4O3S [1]

Molecular Weight 370.31 g/mol [1]

Appearance Light yellow to yellow solid [1]

CAS Number 380572-02-1 [1]

Purity ≥98% (HPLC)
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Solubility and Recommended Solvents
Srpin803 is readily soluble in Dimethyl Sulfoxide (DMSO).[1] For in vitro experiments, it is

recommended to use freshly opened, anhydrous DMSO to prepare stock solutions, as

hygroscopic DMSO can negatively impact solubility.[1] One supplier indicates a solubility of up

to 100 mg/mL in DMSO with the aid of ultrasonication and warming to 80°C.[1] Another source

suggests a solubility of 20 mg/mL in DMSO.

Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Srpin803 in DMSO.

Materials:

Srpin803 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Equilibration: Allow the Srpin803 vial to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Accurately weigh the desired amount of Srpin803 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.7031 mg of Srpin803 (Molecular

Weight = 370.31).
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Dissolution: Add the appropriate volume of anhydrous DMSO to the Srpin803 powder. For a

10 mM stock solution, if you weighed 3.7031 mg, you would add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the Srpin803 is completely dissolved. Gentle

warming in a water bath (up to 80°C) or sonication can be used to aid dissolution if

necessary.[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] When stored at -20°C, it is recommended to use the

solution within one month.[1]

Stock Solution Concentration Table:

The following table provides the required volume of DMSO to prepare various concentrations of

Srpin803 stock solutions from 1 mg, 5 mg, and 10 mg of the compound.[1]

Desired Concentration Mass of Srpin803 Volume of DMSO

1 mM 1 mg 2.7004 mL

5 mM 1 mg 0.5401 mL

10 mM 1 mg 0.2700 mL

1 mM 5 mg 13.5022 mL

5 mM 5 mg 2.7004 mL

10 mM 10 mg 2.7004 mL

Mechanism of Action and Signaling Pathway
Srpin803 functions as a dual inhibitor of CK2 and SRPK1.[1][3] The inhibition of these kinases

leads to a reduction in the production of Vascular Endothelial Growth Factor (VEGF), a key

signaling protein involved in angiogenesis.[2][4] This mechanism underlies the antiangiogenic
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activity of Srpin803 and its therapeutic potential in diseases characterized by abnormal blood

vessel growth, such as age-related macular degeneration.[1][2]
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Caption: Srpin803 inhibits SRPK1 and CK2, leading to decreased VEGF production and

subsequent inhibition of angiogenesis.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the general workflow for preparing Srpin803 stock solutions.
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Weigh Srpin803 Powder

Add Anhydrous DMSO

Step 1

Vortex to Dissolve
(Optional: Heat/Sonicate)

Step 2

Aliquot into Single-Use Tubes

Step 3

Store at -20°C or -80°C

Step 4
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Caption: A streamlined workflow for the preparation of Srpin803 stock solutions for research

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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